Adenosine-15N5

• Molecular Formula: C10H13N5O4
• Molecular Weight: 272.21 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1/i11+1,12+1,13+1,14+1,15+1
• InChIKey: OIRDTQYFTABQOQ-URSNMGFWSA-N

Adenosine-15N5 Stable Isotope-Labeled Internal Standard for LC-MS/MS Quantification of Endogenous Adenosine

Adenosine-15N5 (CAS 168566-57-2) is a stable isotope-labeled nucleoside in which all five nitrogen atoms of the adenine base are uniformly substituted with the heavy, non-radioactive isotope nitrogen-15 (15N) . This isotopic labeling results in a predictable and analytically critical mass shift of +5 Daltons (M+5) relative to unlabeled adenosine, making it the compound of choice as an internal standard (IS) in quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays . As an isotopologue of endogenous adenosine, it exhibits virtually identical physicochemical properties, ensuring co-elution and comparable ionization efficiency with the native analyte, thereby correcting for matrix effects and analytical variability [1].

LC-MS/MS quantification of endogenous adenosine in research matrices

Co-elution with native analyte for matrix-effect correction

Defined +5 Da mass shift for unambiguous MRM selection

• [1] Wuxi AppTec. (2025). LC−MS Bioanalysis: Considerations for Internal Standard Use. Wuxi AppTec DMPK Services. View Source

Why Adenosine-15N5 Outperforms 13C-Labeled and Deuterated Analogs in Quantitative Adenosine Assays

Generic substitution of stable isotope-labeled internal standards (SIL-IS) in quantitative adenosine assays is inadvisable due to the critical and compound-specific mass shift required for unambiguous detection and the risk of label loss. While unlabeled adenosine is the target analyte and cannot serve as an IS, other isotopologues like 13C5-adenosine (M+5 shift on the ribose) or dual-labeled 13C10,15N5-adenosine (M+15 shift) present different mass shifts that may not align with established and validated MRM transitions, such as the widely used m/z 273.1→141.1 for Adenosine-15N5 [1]. Furthermore, 15N-labeling is superior to deuterium (2H) labeling, which is prone to hydrogen-deuterium exchange in protic solvents and can exhibit chromatographic isotope effects, leading to retention time shifts and compromised quantification accuracy . The specific, stable, and widely documented mass shift of Adenosine-15N5 ensures method robustness and comparability across studies.

13C5-adenosine: Mass shift on ribose may not align with widely documented MRM transitions used for Adenosine-15N5.

Deuterated analogs: Hydrogen-deuterium exchange in protic solvents can shift retention time and compromise quantification accuracy.

Dual-labeled 13C10,15N5-adenosine: Different mass shift and purity specifications may require re-optimization of MRM parameters.

• [1] Ishikawa, Y., et al. (2015). Simple Pretreatment and HILIC Separation for LC-ESI-MS/MS Determination of Adenosine in Human Plasma. Analytical Sciences, 31(11), 1189-1193. View Source

Quantitative Differentiation of Adenosine-15N5: Mass Spectrometry, Purity, and Validation Evidence

Mass Spectrometric Differentiation: Precise +5 Da Mass Shift Enables Unambiguous MRM Quantification

Adenosine-15N5 provides a definitive mass shift of approximately +5 Daltons compared to unlabeled adenosine, which is critical for its use as an internal standard. In positive ion mode electrospray ionization (ESI) MS/MS, the precursor ion [M+H]+ is observed at m/z 273.1 for Adenosine-15N5 versus m/z 268.1 for unlabeled adenosine. The primary product ion from neutral loss of ribose is m/z 141.1 for the 15N5-labeled base versus m/z 136.1 for the unlabeled base [1]. This specific mass difference is exploited in multiple reaction monitoring (MRM) methods, allowing for complete spectral separation from the endogenous analyte and other labeled variants, such as 13C5-adenosine (M+5, but with a different isotopic distribution) or 13C10,15N5-adenosine (M+15) .

Mass Shift (MRM)

Head-to-head

Target: m/z 273.1 → 141.1
Unlabeled: m/z 268.1 → 136.1
Δ +5 Da for both precursor and product ion

Enables unambiguous analyte distinction; supports method robustness.

Validated under positive ESI MS/MS conditions; widely reported MRM transition.

Evidence Dimension	Precursor and Product Ion m/z (Positive ESI MS/MS)
Target Compound Data	m/z 273.1 → 141.1
Comparator Or Baseline	Unlabeled Adenosine: m/z 268.1 → 136.1
Quantified Difference	Mass shift of +5 Da for both precursor and characteristic product ion.
Conditions	Positive ESI MS/MS conditions, as validated in multiple LC-MS/MS methods.

Why This Matters

This specific mass shift ensures that the internal standard signal is completely free of cross-talk from the analyte, which is a prerequisite for accurate, low-level quantification of endogenous adenosine.

• [1] Ishikawa, Y., et al. (2015). Simple Pretreatment and HILIC Separation for LC-ESI-MS/MS Determination of Adenosine in Human Plasma. Analytical Sciences, 31(11), 1189-1193. View Source

Isotopic Enrichment and Chemical Purity: Verifiable Supplier Specifications for Method Validation

Commercial Adenosine-15N5 from major suppliers is consistently specified with an isotopic purity of ≥98 atom % 15N and a chemical purity (CP) of ≥95% . This level of isotopic enrichment is sufficient to minimize the contribution of the internal standard to the analyte signal (and vice versa), a key requirement for accurate isotope dilution mass spectrometry. In contrast, dual-labeled standards like Adenosine-13C10,15N5 offer a higher mass shift (M+15) but may have different purity specifications and are often more expensive. The ≥98 atom % 15N purity is a verifiable metric, with certificates of analysis (COA) available by lot number, providing documented traceability for regulatory compliance [1].

Isotopic Purity

Class-level

≥98 atom % 15N
Chemical purity ≥95%

Supports lot-specific method validation; verifiable by COA.

Supplier-specified thresholds; class-level inference.

Evidence Dimension	Isotopic Purity (atom % 15N)
Target Compound Data	≥98 atom % 15N
Comparator Or Baseline	Dual-labeled Adenosine-13C10,15N5 (≥98 atom % for both 13C and 15N combined) or other 15N-labeled analogs.
Quantified Difference	Supplier-specified minimum threshold; verifiable by COA.
Conditions	As reported on technical datasheets and certificates of analysis for the compound.

Why This Matters

Verifiable, lot-specific isotopic purity is essential for method validation, ensuring the internal standard performs consistently and meets the acceptance criteria for accuracy and precision in quantitative bioanalysis.

• [1] Sigma-Aldrich. Certificates of Analysis for Adenosine-15N5 Products. View Source

In Vivo Comparative Metabolic Tracing: Discriminating Adenosine Pools with 15N5-AMP

A study on the accurate measurement of endogenous adenosine in human blood utilized a dual stable isotope approach to differentiate between various adenosine pools. Exogenous 13C5-adenosine was used to trace the fate of adenosine added directly to blood, while exogenous 15N5-AMP was used to trace adenosine generated from AMP dephosphorylation. The use of distinct labels (13C5 on the ribose vs. 15N5 on the adenine base) allowed for the simultaneous and independent quantification of adenosine from two different sources [1]. This demonstrates that 15N5-labeling, particularly on the adenine base, is a powerful and non-interfering tracer when used in conjunction with 13C-labeled analogs for complex metabolic studies.

Metabolic Tracing

Head-to-head

15N5-AMP (10 µmol/L) vs 13C5-adenosine (1 µmol/L) in human blood
Independent quantification of two adenosine pools

Supports multiplexed pathway tracing; enables independent pool measurement.

Human venous blood, n=5; LC-MS/MS analysis.

Evidence Dimension	Metabolic Tracing Capability
Target Compound Data	15N5-Adenosine derived from exogenous 15N5-AMP (10 μmol/L final blood concentration)
Comparator Or Baseline	Exogenous 13C5-adenosine (1 μmol/L final blood concentration)
Quantified Difference	The two isotopic labels allowed for the independent measurement of adenosine originating from two distinct precursors.
Conditions	Human venous blood from healthy donors, plasma prepared within 5 min. Quantified by LC-MS/MS. Data expressed as means ± SD, n=5.

Why This Matters

This study provides direct experimental evidence that Adenosine-15N5 is not just a general-purpose IS but a specific, fit-for-purpose tracer that can be multiplexed with other labeled adenosines to dissect complex metabolic pathways.

• [1] Löfgren, L., et al. (2018). Accurate measurement of endogenous adenosine in human blood. PLOS ONE, 13(10), e0205707. View Source

Optimal Application Scenarios for Adenosine-15N5 in Bioanalysis and Metabolomics

Validated LC-MS/MS Bioanalysis of Endogenous Adenosine in Plasma and Tissues

Use Adenosine-15N5 as the primary internal standard for the validated quantification of endogenous adenosine in complex biological matrices like human plasma, tissues, and cell lysates. Its near-identical physicochemical properties to the analyte ensure co-elution and correction for matrix-induced ion suppression/enhancement, which is critical for meeting regulatory bioanalytical method validation guidelines. The established MRM transition (m/z 273.1→141.1) is widely documented and can be directly implemented [1].

Multiplexed Stable Isotope Tracing of Adenosine Metabolism

Employ Adenosine-15N5 in combination with 13C-labeled adenosine (e.g., 13C5-adenosine) for multiplexed stable isotope tracing studies. As demonstrated by Löfgren et al. (2018), this approach allows for the simultaneous, independent tracking of adenosine pools derived from different precursors or metabolic pathways within a single biological sample [2].

High-Throughput Newborn Screening for ADA-SCID and Purine Disorders

Utilize Adenosine-15N5 (or its 2'-deoxyadenosine analog, 15N5-dAdo) as a stable isotope-labeled internal standard in high-throughput tandem mass spectrometry assays for the quantification of adenosine and deoxyadenosine in dried blood spots. This is a clinically validated application for the newborn screening of Adenosine Deaminase Severe Combined Immunodeficiency (ADA-SCID) and other purine metabolism disorders [3].

Application

Selection Property

Validation Focus

Endogenous adenosine bioanalysis in research matrices

Co-elution and matrix-effect correction

MRM transition verification (m/z 273.1→141.1)

Multiplexed adenosine metabolism tracing

Isotopic orthogonality with 13C labels

Independent pathway-specific quantification

Newborn screening research for purine disorders

Dried blood spot (DBS) assay compatibility

ADA-SCID marker quantification in research cohorts

• [1] Ishikawa, Y., et al. (2015). Simple Pretreatment and HILIC Separation for LC-ESI-MS/MS Determination of Adenosine in Human Plasma. Analytical Sciences, 31(11), 1189-1193. View Source
• [2] Löfgren, L., et al. (2018). Accurate measurement of endogenous adenosine in human blood. PLOS ONE, 13(10), e0205707. View Source
• [3] Azzari, C., et al. (2015). Tandem mass spectrometric determination of purine metabolites and adenosine deaminase activity for newborn screening of ADA–SCID. Clinical Biochemistry, 48(3), 194-199. View Source